Cas no 25038-87-3 (poly(vinyl methyl ketone))

• Product Name: poly(vinyl methyl ketone)
• CAS No: 25038-87-3
• MF: C₄H₆O
• MW: 70.0898413658142
• MDL: MFCD00084466
• CID: 913458
• Update Time: 2026-04-29

poly(vinyl methyl ketone) Chemical and Physical Properties

Names and Identifiers

• poly(vinyl methyl ketone)
• 6-(4-METHOXYPHENYL)PYRIDINE-2-CARBALDEHYDE
• but-3-en-2-one
• Poly(Methyl vinyl ketone)

• MDL： MFCD00084466

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 5
• Rotatable Bond Count: 1
• Complexity: 54.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 17.1

Experimental Properties

• Color/Form: Not available
• Density: 1.12 g/mL at 25 °C(lit.)
• Refractive Index: n20/D 1.5(lit.)
• Solubility: Not available

poly(vinyl methyl ketone) Security Information

• WGK Germany：3
• Safety Instruction： 24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on poly(vinyl methyl ketone)

Recent Advances in Poly(vinyl methyl ketone) (CAS 25038-87-3) for Biomedical and Chemical Applications

Poly(vinyl methyl ketone) (PVMK, CAS 25038-87-3) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile properties and potential applications. This synthetic polymer, characterized by its ketone-functionalized vinyl backbone, exhibits unique chemical reactivity, biocompatibility, and tunable physicochemical properties. Recent studies have explored its utility in drug delivery systems, biomedical coatings, and as a scaffold for tissue engineering, positioning PVMK as a promising material for advanced therapeutic and diagnostic applications.

A 2023 study published in Biomaterials Science demonstrated the efficacy of PVMK-based nanoparticles for targeted drug delivery. Researchers functionalized PVMK with carboxyl groups to enhance its water solubility and conjugated it with doxorubicin, achieving pH-responsive release in tumor microenvironments. The study reported a 40% increase in drug accumulation at tumor sites compared to conventional carriers, attributed to PVMK's enhanced permeability and retention (EPR) effect. This breakthrough highlights the potential of PVMK in oncology therapeutics, particularly for solid tumors.

In the realm of antimicrobial materials, a team at MIT developed PVMK-coated medical devices exhibiting broad-spectrum antibacterial activity. The ketone groups in PVMK were leveraged to immobilize silver nanoparticles, creating a sustained-release antimicrobial surface. Testing against Staphylococcus aureus and Escherichia coli showed a 99.9% reduction in bacterial adhesion, with cytotoxicity assays confirming excellent biocompatibility. This application addresses the critical need for infection-resistant implants in clinical settings.

Advanced characterization techniques have revealed new insights into PVMK's structural properties. Small-angle X-ray scattering (SAXS) analyses published in Polymer Chemistry (2024) elucidated the polymer's chain conformation and aggregation behavior in aqueous solutions. These findings are crucial for optimizing PVMK's performance in biological systems, particularly regarding its interactions with proteins and cellular membranes. The study identified optimal molecular weight ranges (50-100 kDa) for minimizing immune recognition while maintaining functional efficacy.

Looking forward, researchers are exploring PVMK's potential in regenerative medicine. Preliminary work at Stanford University has demonstrated that PVMK scaffolds support mesenchymal stem cell proliferation and differentiation, with particular promise for cartilage regeneration. The polymer's tunable mechanical properties and degradation kinetics make it suitable for engineering tissues with varying structural requirements. Clinical translation of these findings could revolutionize treatment for osteoarthritis and other degenerative joint diseases.

The chemical versatility of PVMK continues to inspire innovative applications. Recent patents (US20240148921A1) describe PVMK derivatives for biosensing applications, where the ketone groups serve as attachment points for fluorescent probes. This development opens new possibilities for real-time monitoring of biochemical processes in living systems. As research progresses, PVMK (25038-87-3) is poised to become a cornerstone material in the convergence of polymer chemistry and biomedical engineering.